Cas no 18462-38-9 (Benzene, 1-nitro-4-[2-(phenylsulfonyl)ethenyl]-, (E)-)

• Product Name: Benzene, 1-nitro-4-[2-(phenylsulfonyl)ethenyl]-, (E)-
• CAS No: 18462-38-9
• MF: C₁₄H₁₁NO₄S
• MW: 289.306442499161
• CID: 1382238
• Update Time: 2024-08-16

Benzene, 1-nitro-4-[2-(phenylsulfonyl)ethenyl]-, (E)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-4-[2-(phenylsulfonyl)ethenyl]-, (E)-
• Benzene, 1-nitro-4-[2-(phenylsulfonyl)ethenyl]-, (E)- (9CI)

• Inchi： 1S/C14H11NO4S/c16-15(17)13-8-6-12(7-9-13)10-11-20(18,19)14-4-2-1-3-5-14/h1-11H/b11-10+
• InChI Key： AVOYIGYHSGZAFC-ZHACJKMWSA-N
• SMILES： C1([N+]([O-])=O)=CC=C(/C=C/S(C2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 289.04093

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Melting Point: 169-170 °C
• Boiling Point: 488.2±37.0 °C(Predicted)
• PSA: 77.28